Cas no 216059-84-6 (Pyrimidine,2-(4-isocyanatophenyl)-)

• Product Name: Pyrimidine,2-(4-isocyanatophenyl)-
• CAS No: 216059-84-6
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 252350
• PubChem ID: 24229558
• Update Time: 2025-04-19

Pyrimidine,2-(4-isocyanatophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(4-isocyanatophenyl)-
• 2-(4-Isocyanatophenyl)pyrimidine
• 4-PYRIMIDIN-2-YLPHENYL ISOCYANATE
• 4-pyrimidin-2-ylbenzenisocyanate
• SCHEMBL8116652
• 216059-84-6
• 2-(4-isocyanatophenyl)pyrimidine, AldrichCPR
• PS-10267
• DTXSID30640271
• AKOS006223646

• Inchi： 1S/C11H7N3O/c15-8-14-10-4-2-9(3-5-10)11-12-6-1-7-13-11/h1-7H
• InChI Key： VGGNOZLRRMBBQL-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 197.05900
• Monoisotopic Mass: 197.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 85.5 °C
• Boiling Point: 246.4±32.0 °C at 760 mmHg
• Flash Point: 102.8±25.1 °C
• Refractive Index: 1.627
• PSA: 55.21000
• LogP: 2.11090
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Pyrimidine,2-(4-isocyanatophenyl)- Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Corrosive/Lachrymatory/Moisture Sensitive
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)